Cas no 154108-31-3 (Benzaldehyde, 3-(4-chlorophenoxy)-, oxime)

Benzaldehyde, 3-(4-chlorophenoxy)-, oxime structure
154108-31-3 structure
Product Name:Benzaldehyde, 3-(4-chlorophenoxy)-, oxime
CAS No:154108-31-3
MF:C13H10ClNO2
MW:247.677002429962
CID:1327956
PubChem ID:24018117
Update Time:2025-04-20

Benzaldehyde, 3-(4-chlorophenoxy)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(4-chlorophenoxy)-, oxime
    • Oprea1_678352
    • 154108-31-3
    • 3-(4-Chlorophenoxy)benzaldehyde oxime
    • DTXSID701287074
    • Inchi: 1S/C13H10ClNO2/c14-11-4-6-12(7-5-11)17-13-3-1-2-10(8-13)9-15-16/h1-9,16H
    • InChI Key: APIOLXHZVNFMBV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC1C=CC=C(C=NO)C=1

Computed Properties

  • Exact Mass: 247.0401
  • Monoisotopic Mass: 247.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.82

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